Cas no 10354-27-5 (1-(3,4-Methylenedioxyphenyl)-1-penten-3-one)

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one structure
10354-27-5 structure
Product Name:1-(3,4-Methylenedioxyphenyl)-1-penten-3-one
CAS No:10354-27-5
MF:C12H12O3
MW:204.221883773804
CID:48544
PubChem ID:5462733
Update Time:2025-04-18

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Methylenedioxyphenyl)-1-penten-3-one
    • 1-(1,3-benzodioxol-5-yl)pent-1-en-3-one
    • 1-(3,4-methylenedioxyphenyl)pent-1-en-3-one
    • 1-Benzo[1,3]dioxol-5-yl-pent-1-en-3-on
    • 1-benzo[1,3]dioxol-5-yl-pent-1-en-3-one
    • 1-Penten-3-one,1-(1,3-benzodioxol-5-yl)
    • 1-Penten-3-one,1-[3,4-(methylenedioxy)phenyl]-(7CI,8CI)
    • 1t-Benzo[1,3]dioxol-5-yl-pent-1-en-3-on
    • 1t-benzo[1,3]dioxol-5-yl-pent-1-en-3-one
    • 1-Penten-3-one,1-(1,3-benzodioxol-5-yl)-
    • 10354-27-5
    • (E)-1-(1,3-benzodioxol-5-yl)pent-1-en-3-one
    • 5-19-04-00338 (Beilstein Handbook Reference)
    • SCHEMBL11481924
    • (1E)-1-(2H-1,3-benzodioxol-5-yl)pent-1-en-3-one
    • (E)-1-(benzo[d][1,3]dioxol-5-yl)pent-1-en-3-one
    • 1-(1,3-Benzodioxol-5-yl)-1-penten-3-one
    • BRN 0184683
    • 1-Penten-3-one, 1-(1,3-benzodioxol-5-yl)-
    • Inchi: 1S/C12H12O3/c1-2-10(13)5-3-9-4-6-11-12(7-9)15-8-14-11/h3-7H,2,8H2,1H3/b5-3+
    • InChI Key: HIHLSOAEMNBULL-HWKANZROSA-N
    • SMILES: O1COC2C=CC(/C=C/C(CC)=O)=CC1=2

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.189
  • Boiling Point: 346.7 °C at 760 mmHg
  • Flash Point: 346.7 °C at 760 mmHg
  • Refractive Index: 1.585
  • PSA: 35.53000
  • LogP: 2.40760

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3,4-Methylenedioxyphenyl)-1-penten-3-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.